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Compound of Interest

Compound Name: 1H-Benzimidazole-5-carbonitrile

Cat. No.: B1267360 Get Quote

This guide provides essential physicochemical data for 1H-Benzimidazole-5-carbonitrile, a

heterocyclic aromatic compound of interest to researchers and professionals in the field of drug

development and chemical synthesis.

Physicochemical Properties
The fundamental molecular properties of 1H-Benzimidazole-5-carbonitrile are summarized

below. These data are crucial for experimental design, analytical characterization, and

computational modeling.

Property Value

Molecular Formula C8H5N3[1][2]

Molecular Weight 143.15 g/mol [2][3]

It is important to distinguish the parent compound from its derivatives, which possess different

molecular formulas and weights. For instance, the 2-(4-hydroxyphenyl) substituted version has

a molecular formula of C14H9N3O and a molecular weight of 235.245, while the 2,3-dihydro-2-

oxo derivative has a formula of C8H5N3O and a molar mass of 159.14[4][5]. Another related

compound, 1H-benzimidazole-2-carbonitrile, shares the same molecular formula and weight as

the 5-carbonitrile isomer[6].
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Detailed experimental protocols for the synthesis and characterization of 1H-Benzimidazole-5-
carbonitrile and its analogs are typically found in peer-reviewed scientific literature and

patents. These methodologies would include specific reaction conditions, purification

techniques (such as recrystallization or chromatography), and analytical methods for structure

confirmation and purity assessment (e.g., NMR, Mass Spectrometry, and HPLC).

Logical Relationship of Compound Data
The following diagram illustrates the relationship between the chemical name and its

fundamental molecular properties.
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Core properties of 1H-Benzimidazole-5-carbonitrile.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1267360?utm_src=pdf-body-img
https://www.benchchem.com/product/b1267360?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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